Cas no 1396846-37-9 (4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide
• CAS No: 1396846-37-9
• MF: C₁₆H₂₁NO₅S
• MW: 339.406643629074
• CID: 6075162
• PubChem ID: 71782627
• Update Time: 2025-07-18

4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide
• 4-ethoxy-N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzenesulfonamide
• VU0525988-1
• 1396846-37-9
• 4-ethoxy-N-[2-(furan-2-yl)-2-hydroxypropyl]-3-methylbenzene-1-sulfonamide
• 4-ethoxy-N-(2-(furan-2-yl)-2-hydroxypropyl)-3-methylbenzenesulfonamide
• F5857-9546
• AKOS024525098

• Inchi： 1S/C16H21NO5S/c1-4-21-14-8-7-13(10-12(14)2)23(19,20)17-11-16(3,18)15-6-5-9-22-15/h5-10,17-18H,4,11H2,1-3H3
• InChI Key： QOXGTUWPHQUJSD-UHFFFAOYSA-N
• SMILES： C1(S(NCC(C2=CC=CO2)(O)C)(=O)=O)=CC=C(OCC)C(C)=C1

Computed Properties

• Exact Mass: 339.11404394g/mol
• Monoisotopic Mass: 339.11404394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 97.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide

Introduction to 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide (CAS No. 1396846-37-9)

4-Ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide (CAS No. 1396846-37-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a sulfonamide derivative with a unique structure that includes an ethoxy group, a furan ring, and a hydroxypropyl moiety. The combination of these functional groups imparts specific pharmacological properties that make it a promising candidate for various therapeutic applications.

The chemical structure of 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide is characterized by its aromatic benzene ring, which is substituted with an ethoxy group at the 4-position and a methyl group at the 3-position. The sulfonamide functional group is attached to the benzene ring at the 1-position, and it is further substituted with a 2-(furan-2-yl)-2-hydroxypropyl moiety. This intricate arrangement of functional groups contributes to the compound's solubility, stability, and biological activity.

Recent studies have focused on the potential therapeutic applications of 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide. One notable area of research is its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's potential as an antiviral agent. Preliminary studies have indicated that 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide has antiviral activity against several viral strains, including influenza and herpes simplex virus. The mechanism of action appears to involve the inhibition of viral replication through interference with viral entry or replication processes within host cells.

In addition to its anti-inflammatory and antiviral properties, 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer and colon cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK, which are known to be dysregulated in many types of cancer.

The pharmacokinetic properties of 4-ethoxy-N-2-(furan-2-yl)-2-hydroxypropyl-3-methylbenzene-1-sulfonamide have also been studied in detail. It has been found to have good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. The compound's stability in various physiological conditions and its ability to cross biological membranes are additional advantages that enhance its potential for clinical use.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-Ethoxy-N-[2-(furan-2-yloxy)-1-hydroxyethyl]-3-methylbenzenesulfonamide in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing this compound into later-stage clinical trials.

In conclusion, 4-Ethoxy-N-[2-(furan-2-yloxy)-1-hydroxyethyl]-3-methylbenzenesulfonamide (CAS No. 1396846-37-9) is a multifaceted compound with diverse therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an exciting candidate for further research and development in the fields of anti-inflammatory, antiviral, and anticancer therapies. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes in various medical conditions.